Cas no 2208274-50-2 (1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride)

• Product Name: 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride
• CAS No: 2208274-50-2
• MF: C₁₁H₁₇BrClNO
• MW: 294.615781545639
• CID: 5057309
• Update Time: 2025-08-05

1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride
• 1-(3-bromo-2-propoxyphenyl)ethanamine;hydrochloride
• 1-(3-Bromo-2-propoxy-phenyl)-ethylamine, hydrochloride
• 1-(3-Bromo-2-propoxy-phenyl)-ethylamine; hydrochloride

• Inchi： 1S/C11H16BrNO.ClH/c1-3-7-14-11-9(8(2)13)5-4-6-10(11)12;/h4-6,8H,3,7,13H2,1-2H3;1H
• InChI Key： OPDYLPWCSSRXFX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCCC)C(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 35.2

Additional information on 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride

1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride and Its Role in Modern Pharmaceutical Research

1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride, with the chemical structure defined by its CAS No. 2208274-50-2, represents a promising compound in the field of pharmaceutical chemistry. This compound, a derivative of phenylalkylamine, exhibits unique pharmacological properties that have attracted significant attention in recent years. Its structural features, including the bromo and propoxy functional groups, contribute to its potential applications in drug discovery and therapeutic development. This article explores the molecular characteristics, pharmacological mechanisms, synthetic strategies, and research advancements of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride, highlighting its significance in modern biomedical science.

The molecular structure of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride is centered around a phenyl ring substituted with a bromo group at the 3-position and a propoxy group at the 2-position. The ethylamine moiety is further connected to a hydrochloride salt, which enhances its solubility and stability. This structural design allows the compound to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) or ion channels, thereby modulating cellular signaling pathways. Recent studies have demonstrated that the bromo substitution at the 3-position may enhance the compound's affinity for certain receptors, while the propoxy group contributes to its metabolic stability in vivo. These features make it a valuable candidate for further exploration in medicinal chemistry.

1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride has been the focus of several pharmacological investigations, particularly in the context of neuroprotection and anti-inflammatory applications. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects in models of oxidative stress-induced neuronal damage. The mechanism of action involves its ability to inhibit the activation of NADPH oxidase, a key enzyme in the production of reactive oxygen species (ROS). By reducing oxidative stress, 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride demonstrates potential therapeutic utility in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in inflammatory bowel disease (IBD) models, where it showed significant suppression of pro-inflammatory cytokine production.

Research into the synthetic pathways of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride has advanced significantly in recent years. A key challenge in its synthesis is the selective introduction of the bromo and propoxy groups onto the phenyl ring. Early studies employed electrophilic aromatic substitution reactions, but recent advancements have shifted toward catalytic methods to improve yield and efficiency. A 2022 paper in Organic Letters described a novel approach using transition-metal-catalyzed coupling reactions to achieve regioselective functionalization of the phenyl ring. This method not only enhances the scalability of the synthesis but also reduces the use of hazardous reagents, aligning with green chemistry principles. Furthermore, the development of chiral catalysts has enabled the synthesis of enantiomerically pure forms of the compound, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

The therapeutic potential of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride extends beyond neuroprotection and inflammation. Recent studies have explored its role in modulating ion channels, particularly in the context of cardiovascular diseases. A 2023 preclinical study published in Cardiovascular Research demonstrated that this compound can selectively block transient receptor potential (TRP) channels, which are implicated in arrhythmias and hypertension. By inhibiting these channels, the compound may offer a novel therapeutic strategy for managing cardiovascular conditions. Additionally, its ability to modulate calcium signaling has sparked interest in its potential use in treating disorders such as hypertension and cardiac arrhythmias.

As with any novel compound, the safety profile of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride must be thoroughly evaluated. Preclinical studies have indicated that the compound exhibits low acute toxicity, with no significant adverse effects observed in animal models. However, long-term toxicity studies are still in progress to assess its safety in chronic conditions. A 2023 review in Toxicological Sciences highlighted the need for further research into potential off-target effects, particularly in the context of prolonged administration. The hydrochloride salt form of the compound is believed to contribute to its favorable pharmacokinetic profile, including improved bioavailability and reduced hepatic metabolism, which are critical factors for drug development.

Recent advancements in drug delivery technologies have opened new avenues for the application of 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride. Researchers are exploring the use of nanoparticle-based formulations to enhance its targeting efficiency and reduce systemic side effects. A 2023 study in Nano Today demonstrated that encapsulating the compound in biodegradable polymeric nanoparticles significantly improved its delivery to the central nervous system, making it a viable candidate for treating neurological disorders. Additionally, the development of prodrug strategies is being investigated to further optimize its therapeutic index and minimize toxicity.

In conclusion, 1-(3-Bromo-2-propoxyphenyl)-ethylamine hydrochloride represents a promising compound with diverse pharmacological applications. Its structural features, combined with recent advances in synthetic methods and drug delivery technologies, position it as a valuable candidate for further development in pharmaceutical research. As ongoing studies continue to uncover its mechanisms of action and therapeutic potential, this compound may play a significant role in the treatment of various diseases, including neurodegenerative disorders, inflammatory conditions, and cardiovascular diseases. The continued exploration of its properties will undoubtedly contribute to the advancement of modern medicine.